Cas no 412923-38-7 (Benzothiazole,2-bromo-6-ethoxy-)

• Product Name: Benzothiazole,2-bromo-6-ethoxy-
• CAS No: 412923-38-7
• MF: C₉H₈BrNOS
• MW: 258.134920120239
• CID: 326491
• PubChem ID: 24728956
• Update Time: 2025-05-20

Benzothiazole,2-bromo-6-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-bromo-6-ethoxy-
• 2-bromo-6-ethoxy-1,3-benzothiazole
• 2-bromanyl-6-ethoxy-1,3-benzothiazole
• 2-bromo-6-ethoxybenzo[d]thiazole
• 2-Bromo-6-ethoxybenzothiazole
• Benzothiazole,2-bromo-6-ethoxy
• 412923-38-7
• DTXSID90646597
• A825503
• 2-Bromo-6-ethoxy-benzothiazole
• CS-0254710
• SCHEMBL19783432

• Inchi： 1S/C9H8BrNOS/c1-2-12-6-3-4-7-8(5-6)13-9(10)11-7/h3-5H,2H2,1H3
• InChI Key： RPHMOZFYYIXHRN-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC(=CC=2S1)OCC

Computed Properties

• Exact Mass: 256.95100
• Monoisotopic Mass: 256.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.4A^2

Experimental Properties

• PSA: 50.36000
• LogP: 3.45750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Benzothiazole,2-bromo-6-ethoxy-

Benzothiazole, 2-bromo-6-ethoxy (CAS No. 412923-38-7): A Comprehensive Overview

Benzothiazole, 2-bromo-6-ethoxy (CAS No. 412923-38-7) is a versatile organic compound that has garnered significant attention in the fields of material science, pharmaceuticals, and electronics due to its unique structural properties and functional groups. This compound belongs to the benzothiazole family, which is widely recognized for its applications in various industries. The presence of a bromine atom at the 2-position and an ethoxy group at the 6-position imparts distinct electronic and steric characteristics, making it a valuable building block for advanced materials and chemical intermediates.

Recent studies have highlighted the potential of Benzothiazole, 2-bromo-6-ethoxy as a precursor for synthesizing advanced materials with tailored properties. For instance, researchers have explored its role in the development of light-emitting diodes (LEDs) and organic photovoltaic devices (OPVs). The compound's ability to act as an electron-deficient moiety makes it an ideal candidate for enhancing charge transport properties in these devices.

The synthesis of Benzothiazole derivatives has been optimized through various methodologies, including nucleophilic aromatic substitution and coupling reactions. These methods not only ensure high yields but also allow for precise control over the substitution patterns, which is critical for achieving desired functionalities. Recent advancements in catalytic systems have further streamlined the synthesis process, reducing production costs and improving scalability.

In terms of applications, Benzothiazole, 2-bromo-6-ethoxy has found significant use in the pharmaceutical industry as a scaffold for drug design. Its ability to modulate biological pathways makes it a promising candidate for developing novel therapeutics targeting diseases such as cancer and neurodegenerative disorders. For example, studies have shown that derivatives of this compound can inhibit specific enzymes involved in tumor progression.

The electronic properties of Benzothiazole derivatives have also made them valuable in the field of optoelectronics. By incorporating Benzothiazole, 2-bromo-6-ethoxy into polymer frameworks, researchers have developed materials with enhanced optical absorption and emission characteristics. These materials are being explored for use in flexible displays and sensors.

From an environmental perspective, the synthesis and application of Benzothiazole, 2-bromo-6-ethoxy are being optimized to minimize ecological impact. Green chemistry approaches, such as solvent-free reactions and catalytic recycling, are being increasingly adopted to ensure sustainable production practices.

In conclusion, Benzothiazole, 2-bromo-6-ethoxy (CAS No. 412923-38-7) stands as a testament to the ingenuity of modern chemical research. Its diverse applications across multiple industries underscore its importance as a key building block in contemporary material science and pharmaceutical development.